![molecular formula C19H20F3N5 B035448 1-(2-(4-Azidophenyl)ethyl)-4-(3-trifluoromethylphenyl)piperazine CAS No. 105025-90-9](/img/structure/B35448.png)
1-(2-(4-Azidophenyl)ethyl)-4-(3-trifluoromethylphenyl)piperazine
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Overview
Description
1-[2-(4-azidophenyl)ethyl]-4-[3-(trifluoromethyl)phenyl]piperazine is a member of piperazines.
Scientific Research Applications
1. Biochemical Studies and Receptor Imaging
Chumpradit et al. (1989) synthesized the iodinated analogue of 1-(2-(4-aminophenyl)ethyl)-4-(3-(trifluoromethyl)phenyl)piperazine and its azido compound, observing high specific binding in vitro and in vivo biodistribution in rat brains. These compounds demonstrated potential for imaging serotonin receptors in the brain (Chumpradit et al., 1989).
2. Synthesis and Biological Activity
Mermer et al. (2018) reported the synthesis of 1,2,4-triazole derivatives containing a piperazine nucleus, which were evaluated for various biological activities like antimicrobial, antioxidant, antiurease, and anti α-glucosidase, showing promising results (Mermer et al., 2018).
3. Potential for Insecticide Development
Cai et al. (2010) explored the use of a related compound, PAPP, as a lead for new insecticides. They designed, synthesized, and evaluated derivatives for activities against the armyworm, finding that many displayed growth-inhibiting or larvicidal activities (Cai et al., 2010).
4. Photoaffinity Labeling Studies
Saitoh and Shih (1987) investigated the azido derivative of 1-(2-(4-aminophenyl)ethyl)-4-(3-trifluoromethylphenyl)piperazine for photoaffinity labeling of adenylate cyclase-linked serotonin receptors in Aplysia neurons, indicating its utility in neurochemical research (Saitoh & Shih, 1987).
5. Antitumor Activity
Ding et al. (2016) synthesized a novel series of 1,2,4-triazole Schiff bases containing a 1-[bi-(4-fluorophenyl)methyl]piperazine group, demonstrating good to excellent inhibitory activity against CDC25B, a target in cancer therapy (Ding et al., 2016).
6. Radioligand Development for Neurochemical Studies
Ransom et al. (1986) synthesized [3H]1-(2-(4-aminophenyl)ethyl)-4-(3-trifluoromethylphenyl)piperazine as a selective radioligand for 5-HT1A receptors in rat brain, providing a tool for studying central serotonin receptors (Ransom et al., 1986).
7. Herbicide and Plant Growth Regulator Research
Stoilkova et al. (2014) synthesized 1-methyl and acetyl-4-substituted piperazines as potential herbicides and plant growth regulators. They found that compounds with specific structural elements showed high herbicidal activity and cytokinin-like activity, indicating agricultural applications (Stoilkova et al., 2014).
8. Studies in Organic Synthesis
Vasileva et al. (2018) demonstrated the reaction of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates with secondary amines, including piperazine, showing the versatility of piperazine derivatives in organic synthesis (Vasileva et al., 2018).
Properties
CAS No. |
105025-90-9 |
---|---|
Molecular Formula |
C19H20F3N5 |
Molecular Weight |
375.4 g/mol |
IUPAC Name |
1-[2-(4-azidophenyl)ethyl]-4-[3-(trifluoromethyl)phenyl]piperazine |
InChI |
InChI=1S/C19H20F3N5/c20-19(21,22)16-2-1-3-18(14-16)27-12-10-26(11-13-27)9-8-15-4-6-17(7-5-15)24-25-23/h1-7,14H,8-13H2 |
InChI Key |
KBVQLEZNOLBMGH-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCC2=CC=C(C=C2)N=[N+]=[N-])C3=CC=CC(=C3)C(F)(F)F |
Canonical SMILES |
C1CN(CCN1CCC2=CC=C(C=C2)N=[N+]=[N-])C3=CC=CC(=C3)C(F)(F)F |
105025-90-9 | |
Synonyms |
1-(2-(4-azidophenyl)ethyl)-4-(3-trifluoromethylphenyl)piperazine p-azido-PAPP |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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